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Compound of Interest

Compound Name: 2-Methyl-4-nitroaniline-d3

Cat. No.: B15296180 Get Quote

An In-depth Technical Guide to 2-Methyl-4-nitroaniline-d3: Molecular Weight and Formula

This technical guide provides essential information regarding the molecular weight and

chemical formula of the deuterated compound 2-Methyl-4-nitroaniline-d3. It is intended for

researchers, scientists, and professionals in the field of drug development who utilize

isotopically labeled compounds in their studies. This document also includes a comparative

analysis with its non-deuterated counterpart, 2-Methyl-4-nitroaniline.

Quantitative Data Summary
The following table summarizes the key molecular properties of 2-Methyl-4-nitroaniline-d3
and 2-Methyl-4-nitroaniline for straightforward comparison.

Compound Molecular Formula Molecular Weight ( g/mol )

2-Methyl-4-nitroaniline-d3 C7H5D3N2O2[1][2][3] 155.17[1][2][3]

2-Methyl-4-nitroaniline C7H8N2O2[4][5][6][7][8] 152.15[4][5][6][7][9]

Experimental Protocols
The determination of molecular weight and formula for isotopically labeled compounds such as

2-Methyl-4-nitroaniline-d3 is typically achieved through a combination of mass spectrometry

and nuclear magnetic resonance (NMR) spectroscopy.
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Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine the

accurate mass of the molecule. The presence of three deuterium atoms results in a predictable

mass shift compared to the unlabeled compound. The observed mass-to-charge ratio (m/z) in

the mass spectrum allows for the confirmation of the elemental composition and, consequently,

the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR (Proton NMR): The ¹H NMR spectrum of 2-Methyl-4-nitroaniline-d3 would show a

reduction in the integration of the signal corresponding to the methyl protons compared to

the unlabeled compound, confirming the deuterium substitution at the methyl group.

²H NMR (Deuterium NMR): A ²H NMR spectrum would exhibit a signal corresponding to the

deuterium nuclei, providing direct evidence of deuteration.

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum can also be used to confirm the

structure of the molecule. The carbon atom attached to the deuterated methyl group may

show a characteristic triplet splitting pattern due to coupling with the deuterium atoms.

Logical Relationship Diagram
The following diagram illustrates the relationship between 2-Methyl-4-nitroaniline and its

deuterated form, highlighting the isotopic substitution.

2-Methyl-4-nitroaniline
C₇H₈N₂O₂

MW: 152.15

2-Methyl-4-nitroaniline-d3
C₇H₅D₃N₂O₂

MW: 155.17

Isotopic Substitution
(3H → 3D)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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